1-Isopropyl-3,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carbohydrazide

• IUPAC Name: 3,6-dimethyl-1-propan-2-ylpyrazolo[3,4-b]pyridine-4-carbohydrazide
• InChI: InChI=1S/C12H17N5O/c1-6(2)17-11-10(8(4)16-17)9(12(18)15-13)5-7(3)14-11/h5-6H,13H2,1-4H3,(H,15,18)
• InChI Key: SSAJICBAUSLQKL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=NN(C2=N1)C(C)C)C)C(=O)NN
• Molecular Formula: C12H17N5O
• Molecular Weight: 247.30 g/mol

Description

1-Isopropyl-3,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carbohydrazide is a derivative of pyrazolo[3,4-b]pyridine. Pyrazolo[3,4-b]pyridine derivatives have been synthesized and evaluated as TRK inhibitors. TRKs are associated with the proliferation and differentiation of cells, and their continuous activation and overexpression can cause cancer.

Synthesis Analysis

The synthesis of pyrazolo[3,4-b]pyridine derivatives has been achieved through various strategies. These methods are systematized according to the method to assemble the pyrazolopyridine system. The advantages and drawbacks of each method are also considered. In one study, 38 pyrazolo[3,4-b]pyridine derivatives were synthesized based on scaffold hopping and computer-aided drug design.

Mechanism of Action

Pyrazolo[3,4-b]pyridine derivatives have been evaluated for their activities to inhibit TRKA. TRKA is a subtype of tropomyosin receptor kinases (TRKs), which are associated with the proliferation, differentiation, and survival of cells. Continuous activation of TRKs can lead to cancers.

Future Directions

The future directions in the research of pyrazolo[3,4-b]pyridine derivatives could involve the exploration of their potential as TRK inhibitors. Given their association with cell proliferation and differentiation, these compounds could have significant implications in cancer research.